BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Monograph: Anthelvencin B -
Chemical Identity and Structural
Characterization

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Anthelvencin B
CAS No.: 11011-26-0
Cat. No.: B12656567
Get Quote
& J

Executive Summary

Anthelvencin B is a pyrrole-amidine antibiotic and a minor metabolite of the Streptomyces
venezuelae fermentation complex. Historically overshadowed by its methylated analog,
Anthelvencin A, the structural identity of Anthelvencin B was definitively revised and clarified
in 2020. It functions as a DNA minor groove binder, exhibiting anthelmintic and antibacterial
properties by inhibiting nucleic acid synthesis. This guide provides a rigorous technical
breakdown of its chemical identifiers, revised structural elucidation, and isolation protocols for
research applications.

Part 1: Chemical Identity & Nomenclature

The following identifiers distinguish Anthelvencin B from its analogs (A and C) within the
biosynthetic cluster. Note that historical literature often conflates the "Anthelvencin complex"
(CAS 11011-26-0) with its individual components.
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Identifier

Value / Description

Notes

Common Name

Anthelvencin B

CAS Registry Number

11011-26-0 (Complex)

Often used for the mixture;
distinct CAS for pure B is not
widely indexed. Anthelvencin A
is 58616-25-4.[1]

Confirmed by HRMS (Aubry et

Chemical Formula C1sH23N903

al., 2020) [1].

[M+H]* observed at m/z
Exact Mass 413.1924 Da

414.1998 [1].
Molecular Weight ~413.44 g/mol

Chemical Class

Pyrrole-amidine antibiotic

Structurally related to

Distamycin and Congocidine.

Structural Relationship

Des-N-methyl-Anthelvencin A

Lacks the N-methyl group
present on the pyrrole ring of

Anthelvencin A.

Part 2: Structural Elucidation & Physicochemical

Properties

The "Revised" Structure (2020)

For decades, the placement of the methyl group in Anthelvencin A (and consequently the lack

thereof in B) was ambiguous. In 2020, Aubry et al. utilized 2D-NMR and biosynthetic gene

cluster analysis to revise the structure.

e Anthelvencin A (C19H25N903): Contains an N-methyl group on the first pyrrole ring (the "A"

ring).

o Anthelvencin B (C1sH23N903): The des-methyl analog. It lacks the N-methylation on the

pyrrole ring, consisting of a 4-aminopyrrole-2-carboxylic acid unit linked to a dihydro-pyrrole

head group and a terminal amidine.
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e Anthelvencin C (C20H27N90Os3): A newly discovered di-methylated analog.

Physicochemical Characteristics[1][2][3]

 Solubility: Soluble in water and lower alcohols (methanol, ethanol); insoluble in non-polar
solvents (hexane, chloroform).

 Stability: Stable in acidic aqueous solutions; susceptible to hydrolysis in strong alkaline
conditions due to the amide linkages.

e UV Absorption: Characteristic absorption maxima at ~235 nm and ~296 nm, typical of the
pyrrole-amide chromophore.

Part 3: Mechanism of Action (Biological Profile)

Anthelvencin B acts as a DNA Minor Groove Binder. Its crescent-shaped, cationic structure
allows it to fit snugly into the minor groove of B-DNA, specifically targeting AT-rich sequences.

Mechanistic Pathway

The binding is driven by:

o Hydrogen Bonding: Amide NH groups of the antibiotic form hydrogen bonds with N3 of
adenine and O2 of thymine.

 Electrostatic Interactions: The terminal cationic amidine group interacts with the negatively
charged DNA phosphate backbone.

e Van der Waals Forces: The pyrrole rings stack against the walls of the minor groove.

This binding stabilizes the DNA helix, preventing strand separation and sterically hindering
DNA polymerase and RNA polymerase, thereby arresting replication and transcription.
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Figure 1: Mechanism of Action illustrating the binding of Anthelvencin B to the DNA minor
groove, leading to inhibition of macromolecular synthesis.

Part 4: Isolation & Purification Protocols

The isolation of Anthelvencin B requires separating it from the structurally similar Anthelvencin
A and C. The following protocol is based on the optimized workflow for Streptomyces
venezuelae.

Experimental Workflow

Strain:Streptomyces venezuelae ATCC 14583. Fermentation: Aerobic culture in M15 medium
(glucose, peptone, beef paste) or similar ISP media.
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Step-by-Step Protocol

¢ Inoculation: Inoculate spores into 50 mL of seed medium and incubate at 30°C, 180 rpm for
24-48 hours.

e Production Culture: Transfer seed culture (5%) to production medium (e.g., 20 L scale).
Ferment for 72-96 hours.

o Clarification: Centrifuge culture broth (4000 x g, 20 min) to remove mycelia. Retain the
supernatant.

e Extraction:

o Adjust supernatant pH to 9.0.

o Extract with n-butanol (1:1 v/v).

o Concentrate the organic phase in vacuo to dryness.
¢ Purification (HPLC):

o Resuspend crude extract in water/methanol.

o Column: C18 Reverse-Phase (e.g., Phenomenex Luna, 5 pm).

o Mobile Phase A: Water + 0.1% Formic Acid.

o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

o Gradient: 5% B to 50% B over 20 minutes.

o Detection: UV at 296 nm.

o Collection: Anthelvencin B elutes slightly earlier than Anthelvencin A due to lower
hydrophobicity (lack of methyl group).

S. venezuelae Centrifugation Supernatant n-Butanol Extraction Crude Extract Gradient Elution FREEES Phase HPLC IS EIWIT) NOCI[Iaii16)\ Iy | Pure Anthelvencin B
Culture Broth (Remove Mycelia) (Contains Anthelvencins) (pH 9.0) (C18 Column) (C18H23N903)
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Figure 2: Isolation workflow for Anthelvencin B from Streptomyces venezuelae fermentation
broth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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